(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone
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Overview
Description
(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone is a useful research compound. Its molecular formula is C18H21N3O2 and its molecular weight is 311.385. The purity is usually 95%.
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Scientific Research Applications
Anticoronavirus and Antitumoral Activity
Pyrazole derivatives have been investigated for their potential anticoronavirus and antitumoral activities. A study described the synthesis of pyrazole derivatives showing that subtle structural variations could significantly impact their biological properties, with some compounds displaying potent antitumoral activity due to the inhibition of tubulin polymerization (Jilloju et al., 2021).
Anti-inflammatory Activity
Novel pyrazole derivatives of Gallic Acid have been synthesized and evaluated for their in vivo anti-inflammatory activity using the carrageenan-induced paw edema test. The study found that these compounds exhibit significant anti-inflammatory effects (Arunkumar et al., 2009).
Antimicrobial and Antioxidant Activities
Research into tri-substituted pyrazoles highlighted their importance in heterocyclic chemistry due to their biological and pharmacological activities. One study synthesized derivatives containing the pyrazole moieties and reported moderate antibacterial and antioxidant activities following screening against various bacteria and radical scavenging assays (Lynda, 2021).
Synthesis and Structural Analysis
The synthesis and crystal structure analysis of specific pyrazole derivatives have been documented, providing insights into their molecular configuration and potential as scaffolds for further chemical modification and application in various biological contexts (Cao et al., 2010).
Mechanism of Action
Target of action
Pyrrolopyrazine derivatives, which “5-(4-phenyloxane-4-carbonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine” belongs to, have been found to exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities
Mode of action
Pyrrolopyrazine derivatives often act by binding to specific proteins or enzymes, thereby modulating their activity .
Biochemical pathways
Without specific information on the compound, it’s difficult to say which biochemical pathways it might affect. Given the wide range of activities exhibited by pyrrolopyrazine derivatives, it’s likely that multiple pathways could be involved .
Result of action
Based on the activities of other pyrrolopyrazine derivatives, it might have effects such as inhibiting the growth of microorganisms or cancer cells, reducing inflammation, or modulating immune responses .
properties
IUPAC Name |
6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl-(4-phenyloxan-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c22-17(20-10-11-21-16(14-20)6-9-19-21)18(7-12-23-13-8-18)15-4-2-1-3-5-15/h1-6,9H,7-8,10-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNJVYQLOLBWRSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CC=C2)C(=O)N3CCN4C(=CC=N4)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.